3-chloro-5-(3,5-difluorobenzyl)-1H-1,2,4-triazole

• IUPAC Name: 3-chloro-5-[(3,5-difluorophenyl)methyl]-1H-1,2,4-triazole
• InChI: InChI=1S/C9H6ClF2N3/c10-9-13-8(14-15-9)3-5-1-6(11)4-7(12)2-5/h1-2,4H,3H2,(H,13,14,15)
• InChI Key: DRIXAADMOUTEBK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CC2=NC(=NN2)Cl
• Molecular Formula: C9H6ClF2N3
• Molecular Weight: 229.61 g/mol

Description

3-Chloro-5-(3,5-difluorobenzyl)-1H-1,2,4-triazole, also known as DFBT, is a triazole derivative that has been widely used in scientific research due to its unique properties. It is a versatile compound that can be used in a variety of applications, from synthetic organic chemistry to drug discovery. DFBT has been studied for its potential in medicinal chemistry, as well as its ability to act as a catalyst in organic synthesis.

Scientific Research Applications

Synthesis and Characterization

• The synthesis and characterization of various 1,2,4-triazole derivatives, including chloro and fluoro derivatives, have been explored. These derivatives show interesting intermolecular interactions, which have been studied using techniques like X-ray diffraction, DSC, TGA, and Hirshfeld surface analysis (Shukla, Mohan, Vishalakshi, & Chopra, 2014).

Molecular and Electronic Analysis

• A study focused on the molecular, electronic, and nonlinear optical properties of heterocyclic 3-substituted-4-(3-methyl-2-thienylmethyleneamino)-4,5-dihydro-1H-1,2,4-triazol-5-ones. This involved comparing experimental and theoretical values, including electronic properties calculated using DFT methods (Beytur & Avinca, 2021).

Structural Investigations

• The structure of several 1,2,4-triazole derivatives was examined, focusing on their planarity and intermolecular interactions such as hydrogen bonding and pi-pi stacking interactions (Yilmaz, Kazak, Ağar, Kahveci, & Guven, 2005).

Biological Activity

• Some novel heterocyclic compounds derived from 1,2,4-triazole derivatives have been synthesized and evaluated for lipase and α-glucosidase inhibition. This indicates the potential of these derivatives in therapeutic applications (Bekircan, Ülker, & Menteşe, 2015).

Supramolecular Interactions

• Research on 1,2,3-triazoles, closely related to 1,2,4-triazoles, highlights their diverse supramolecular interactions and applications in supramolecular and coordination chemistry, revealing their potential in areas like catalysis and photochemistry (Schulze & Schubert, 2014).